Cas no 54644-49-4 (Carbonic acid, 3-methoxyphenyl methyl ester)

• Product Name: Carbonic acid, 3-methoxyphenyl methyl ester
• CAS No: 54644-49-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 354033
• PubChem ID: 602710
• Update Time: 2025-04-19

Carbonic acid, 3-methoxyphenyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 3-methoxyphenyl methyl ester
• (3-methoxyphenyl) methyl carbonate
• SCHEMBL13135118
• OOYSSNVOCKQYGX-UHFFFAOYSA-N
• 3-Methoxyphenyl methyl carbonate #
• DTXSID50345216
• 54644-49-4

• Inchi： 1S/C9H10O4/c1-11-7-4-3-5-8(6-7)13-9(10)12-2/h3-6H,1-2H3
• InChI Key： OOYSSNVOCKQYGX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1)OC(=O)OC

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76